Cas no 2167517-97-5 (4-methyl-3-(2-methylpiperidin-3-yl)aniline)

• Product Name: 4-methyl-3-(2-methylpiperidin-3-yl)aniline
• CAS No: 2167517-97-5
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 5907245
• PubChem ID: 165463888
• Update Time: 2025-05-23

4-methyl-3-(2-methylpiperidin-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-(2-methylpiperidin-3-yl)aniline
• EN300-1476453
• 2167517-97-5

• Inchi： 1S/C13H20N2/c1-9-5-6-11(14)8-13(9)12-4-3-7-15-10(12)2/h5-6,8,10,12,15H,3-4,7,14H2,1-2H3
• InChI Key： DOEVLMJUIDYDFA-UHFFFAOYSA-N
• SMILES： N1CCCC(C2C=C(C=CC=2C)N)C1C

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38Ų

Additional information on 4-methyl-3-(2-methylpiperidin-3-yl)aniline

Introduction to 4-methyl-3-(2-methylpiperidin-3-yl)aniline (CAS No. 2167517-97-5)

4-methyl-3-(2-methylpiperidin-3-yl)aniline (CAS No. 2167517-97-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The chemical structure of 4-methyl-3-(2-methylpiperidin-3-yl)aniline includes a substituted aniline moiety and a 2-methylpiperidine ring, which contribute to its distinct pharmacological properties.

The synthesis of 4-methyl-3-(2-methylpiperidin-3-yl)aniline has been extensively studied, with various methods reported in the literature. One common approach involves the reaction of 4-methylaniline with 3-bromomethyl-2-methylpiperidine, followed by deprotection and purification steps. This synthetic route is highly efficient and scalable, making it suitable for both laboratory and industrial applications. The compound's stability under various conditions, such as temperature and pH, has also been evaluated, demonstrating its robustness and suitability for further pharmaceutical development.

In terms of its biological activity, 4-methyl-3-(2-methylpiperidin-3-yl)aniline has shown promising results in several preclinical studies. Research has indicated that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. Additionally, preliminary studies have suggested that 4-methyl-3-(2-methylpiperidin-3-yl)aniline may have neuroprotective effects, which could be beneficial in the management of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The mechanism of action of 4-methyl-3-(2-methylpiperidin-3-yl)aniline is an area of ongoing investigation. Current research suggests that the compound interacts with specific receptors in the central nervous system (CNS), modulating neurotransmitter release and receptor activity. This interaction may contribute to its anti-inflammatory and analgesic effects. Furthermore, studies have shown that 4-methyl-3-(2-methylpiperidin-3-yl)aniline can cross the blood-brain barrier efficiently, enhancing its potential as a CNS-targeted therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-methyl-3-(2-methylpiperidin-3-yl)aniline. Early-phase trials have demonstrated favorable pharmacokinetic profiles, with good oral bioavailability and a favorable safety profile. These findings are encouraging and suggest that further clinical development is warranted. The compound's potential to address unmet medical needs in pain management and neurodegenerative diseases makes it an attractive candidate for continued research and development.

In addition to its therapeutic potential, 4-methyl-3-(2-methylpiperidin-3-yl)aniline has also been explored for its use in chemical biology research. The compound's unique structure makes it a valuable tool for studying receptor-ligand interactions and signaling pathways in cellular models. Researchers have utilized 4-methyl-3-(2-methylpiperidin-3-yl)aniline to gain insights into the molecular mechanisms underlying various diseases, contributing to the broader understanding of pathophysiology.

The environmental impact of 4-methyl-3-(2-methylpiperidin-3-yl)aniline is another important consideration in its development. Studies have shown that the compound is biodegradable under environmental conditions, minimizing potential ecological risks. Additionally, efforts are being made to optimize synthetic processes to reduce waste generation and improve sustainability.

In conclusion, 4-methyl-3-(2-methylpiperidin-3-yl)aniline (CAS No. 2167517-97-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, biological activity, and favorable pharmacokinetic properties make it a valuable candidate for further investigation and development. As research continues to advance, it is anticipated that this compound will play a significant role in addressing unmet medical needs and contributing to scientific knowledge.